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Compound of Interest

Compound Name: 1,4-Dimethoxy-2-nitrobenzene

CAS No.: 89-39-4

Cat. No.: B146714

Get Quote

Executive Summary
1,4-Dimethoxy-2-nitrobenzene (CAS 89-39-4) serves as a pivotal electrophilic building block

in the synthesis of substituted anilines and benzoquinone derivatives.[1] Its structural

significance lies in the ortho-nitro positioning relative to the methoxy group, which activates the

ring for subsequent reduction while protecting the oxygen functionalities.

This guide provides a rigorous technical analysis of the compound, focusing on the criticality of

mono-nitration control during synthesis and its downstream utility in pharmaceutical scaffolds

(specifically ubiquinone analogues) and industrial pigments.

Chemical Profile & Physicochemical Properties[1][2]
[3][4][5][6][7][8][9]
The following data aggregates experimentally validated properties essential for identification

and quality control.
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Property Specification Operational Relevance

IUPAC Name 1,4-Dimethoxy-2-nitrobenzene
Official nomenclature for

regulatory filing.[1]

Synonyms

2-Nitrohydroquinone dimethyl

ether; 4-Nitroveratrole (isomer

ambiguity*)

Note: "Veratrole" usually refers

to 1,2-dimethoxy; precise

numbering is vital.[1]

CAS Number 89-39-4
Unique identifier for

inventory/safety.[1]

Molecular Formula C₈H₉NO₄ MW: 183.16 g/mol

Appearance Yellow Crystalline Solid

Visual purity check; dark

orange/brown indicates

oxidation.[1]

Melting Point 70 – 73 °C
Primary QC Parameter. Sharp

range indicates high purity.[1]

Solubility
Soluble: Benzene, Ethanol,

CHCl₃Insoluble: Water

Dictates solvent choice for

recrystallization (EtOH/Water).

Electronic Character Electron-rich (Activated)

The two methoxy groups

strongly activate the ring,

making it susceptible to over-

nitration.

Synthesis: Controlled Nitration Protocol
Core Challenge: The precursor, 1,4-dimethoxybenzene, is highly activated toward electrophilic

aromatic substitution. The primary risk is dinitration (forming 2,3-dinitro or 2,5-dinitro isomers)

or oxidative cleavage to the quinone.

Expert Directive: Avoid standard mixed acid (H₂SO₄/HNO₃) at high temperatures.[1] Use a

moderated nitration system (HNO₃ in Acetic Acid) to ensure selectivity.[1]

Reaction Logic & Causality[1]
Substrate: 1,4-Dimethoxybenzene.[1][2][3][4][5][6][7]
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Reagent: Nitric Acid (70%) in Glacial Acetic Acid.[1]

Mechanism: Electrophilic Aromatic Substitution (EAS).[1]

Selectivity Control: The para-methoxy groups direct ortho to themselves.[1] Since all open

positions are equivalent, mono-nitration yields a single product.[1] Temperature control

prevents the second nitro group addition.[1][8]

Step-by-Step Protocol (Self-Validating)
Preparation: Dissolve 0.1 mol of 1,4-dimethoxybenzene in 40 mL of Glacial Acetic Acid. Cool

to 10–15°C in an ice bath.

Addition: Dropwise add a solution of HNO₃ (0.11 mol, slight excess) in Acetic Acid.

Validation: Monitor internal temperature.[1] If T > 20°C, stop addition. Exotherm indicates

rapid reaction; overheating leads to dinitration.[1]

Digestion: Stir at room temperature (25°C) for 1 hour.

Endpoint Check: TLC (Silica, Hexane/EtOAc 8:2).[1] Starting material (Rf ~0.6) should

disappear; product (Rf ~0.[1]4) appears yellow.[1][9][10]

Quenching: Pour the reaction mixture into 200 mL of crushed ice/water with vigorous stirring.

The product will precipitate as a yellow solid.[1]

Purification: Filter the solid. Wash with cold water to remove acid traces.[1]

Recrystallization:[3] Dissolve in minimum hot Ethanol (95%).[1] Cool slowly.

Final QC: Check Melting Point.[1][9][3][6] Must be 71–73°C.

Synthesis Workflow Diagram
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Precursor:
1,4-Dimethoxybenzene

Reaction Phase:
Controlled Addition (T < 20°C)

Avoids Dinitration

Reagent Prep:
HNO3 + Glacial Acetic Acid

Dropwise Addition

Quench:
Pour into Crushed Ice

1 Hour Stir

Isolation:
Filtration & Water Wash

Purification:
Recrystallization (Ethanol)

Final Product:
1,4-Dimethoxy-2-nitrobenzene

(MP: 70-73°C)

Yield ~85%

Click to download full resolution via product page

Figure 1: Controlled nitration workflow designed to minimize dinitration impurities.

Downstream Applications & Reactivity
The primary value of CAS 89-39-4 is as a precursor to 2,5-Dimethoxyaniline, a scaffold used in:

Pharmaceuticals: Synthesis of ubiquinone analogues and antifungal agents.[1]

Dyes: Intermediate for coupling components in azo dyes.[1]
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Reduction Pathway (To 2,5-Dimethoxyaniline)
The nitro group is reduced to an amine.[11][12] Catalytic hydrogenation is preferred in pharma

for purity; Fe/HCl is used in bulk industrial settings.[1]

Catalytic Method: H₂ (3 atm), 10% Pd/C, Ethanol.[1]

Chemical Method: Iron powder, dilute HCl, reflux.[1]

Application Logic Diagram

1,4-Dimethoxy-2-nitrobenzene
(CAS 89-39-4)

Reduction Product:
2,5-DimethoxyanilinePd/C + H2

Synthesis:
Benzoquinone Derivatives

Oxidative Demethylation

Pharma:
Ubiquinone Analogues

(Antioxidants)

Dyes:
Azo Coupling Components

(Pigments)

Click to download full resolution via product page

Figure 2: Downstream utility showing the divergence into pharmaceutical and industrial dye

sectors.

Safety & Handling (E-E-A-T)
Risk Profile: Nitroaromatics are potentially toxic and explosive if handled improperly.[1]

Thermal Stability: The compound decomposes at high temperatures.[1][3] Never distill the

crude nitration mixture without verifying the absence of unstable byproducts.

Toxicity: Harmful if swallowed or absorbed through skin.[1] Use Nitrile gloves.[1]

Storage: Store below 30°C in a dark, dry place. Light sensitivity can cause gradual darkening

(oxidation).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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